![molecular formula C16H21NO3 B1379152 tert-butyl N-[3-(4-ethoxyphenyl)prop-2-yn-1-yl]carbamate CAS No. 1461706-42-2](/img/structure/B1379152.png)
tert-butyl N-[3-(4-ethoxyphenyl)prop-2-yn-1-yl]carbamate
Overview
Description
Tert-butyl N-[3-(4-ethoxyphenyl)prop-2-yn-1-yl]carbamate is an organic compound with the molecular formula C17H23NO3. It is used as a biochemical reagent and can be used as a biological material or organic compound for life science related research .
Chemical Reactions Analysis
While specific chemical reactions involving tert-butyl N-[3-(4-ethoxyphenyl)prop-2-yn-1-yl]carbamate are not mentioned in the searched resources, similar compounds like tert-butyl carbamate have been used in palladium-catalyzed synthesis of N-Boc-protected anilines .Scientific Research Applications
Synthesis of Biologically Active Compounds
This compound serves as a precursor in the synthesis of biologically active molecules. Its structure allows for the creation of complex natural products, such as Indiacen A and B, which have shown potential in anticancer, anti-inflammatory, and analgesic activities .
Development of Antimicrobial Agents
The structural flexibility of tert-butyl carbamates makes them suitable for developing new antimicrobial agents. Modifications to the tert-butyl group can lead to compounds with enhanced activity against various microorganisms .
Pharmaceutical Research
In pharmaceutical research, tert-butyl carbamates are used to synthesize intermediates that are crucial for the development of drugs with antidepressant, antihistamine, and antiparasitic properties .
Material Science
The compound’s robust molecular structure can be utilized in material science, particularly in the development of polymers and resins that require a high degree of stability and specific chemical properties .
Organic Synthesis Methodology
As a versatile reagent, tert-butyl N-[3-(4-ethoxyphenyl)prop-2-yn-1-yl]carbamate is used in organic synthesis methodologies, including palladium-catalyzed reactions and the synthesis of tetrasubstituted pyrroles .
Catalysis
The compound can act as a ligand in catalytic systems, potentially improving the efficiency and selectivity of chemical reactions. This application is particularly valuable in industrial processes where catalysts play a critical role .
Analytical Chemistry
In analytical chemistry, tert-butyl carbamates are used as standards and reagents in chromatography and mass spectrometry, aiding in the identification and quantification of complex organic molecules .
Chemical Education
Due to its interesting chemical properties and applications, this compound is also used in chemical education to demonstrate various organic reactions and synthesis strategies to students .
properties
IUPAC Name |
tert-butyl N-[3-(4-ethoxyphenyl)prop-2-ynyl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO3/c1-5-19-14-10-8-13(9-11-14)7-6-12-17-15(18)20-16(2,3)4/h8-11H,5,12H2,1-4H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBEKQRJCJBKQPY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C#CCNC(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl N-[3-(4-ethoxyphenyl)prop-2-yn-1-yl]carbamate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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